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Introduction
Ceftobiprole is a broad-spectrum, fifth-generation cephalosporin antibiotic with potent activity

against a wide range of Gram-positive and Gram-negative bacteria.[1][2][3] Notably, it is

effective against methicillin-resistant Staphylococcus aureus (MRSA) due to its high affinity for

penicillin-binding protein 2a (PBP2a).[4] Accurate and standardized antimicrobial susceptibility

testing (AST) is crucial for guiding appropriate clinical use, monitoring for the emergence of

resistance, and supporting drug development efforts. These application notes provide detailed

protocols for ceftobiprole susceptibility testing based on established guidelines from the Clinical

and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST).

Data Presentation: Interpretive Criteria and Quality
Control Ranges
Accurate interpretation of susceptibility testing results requires adherence to established

minimum inhibitory concentration (MIC) breakpoints and quality control (QC) ranges. The

following tables summarize the current recommendations.

Table 1: Ceftobiprole MIC Breakpoints (μg/mL)
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Organism
CLSI (FDA) Breakpoint
(μg/mL)

EUCAST Breakpoint
(μg/mL)

Staphylococcus aureus

≤2 (Susceptible), 4

(Intermediate), ≥8 (Resistant)

[5]

≤2 (Susceptible), >2

(Resistant)[5][6]

Streptococcus pneumoniae Not yet established by CLSI
≤0.5 (Susceptible), >0.5

(Resistant)[4]

Enterobacterales Not yet established by CLSI
≤0.25 (Susceptible), >0.25

(Resistant)[4][7]

Non-species-specific (PK/PD) Not Applicable
≤4 (Susceptible), >4

(Resistant)[4][6]

Table 2: Quality Control (QC) Ranges for Ceftobiprole Susceptibility Testing

Quality Control Strain Method
Acceptable QC Range
(μg/mL)

Staphylococcus aureus

ATCC® 29213
Broth Microdilution 0.12 - 1[1]

Escherichia coli ATCC® 25922 Broth Microdilution 0.03 - 0.12[1]

Pseudomonas aeruginosa

ATCC® 27853
Broth Microdilution 1 - 4[1]

Streptococcus pneumoniae

ATCC® 49619
Broth Microdilution 0.004 - 0.03[1]

Haemophilus influenzae

ATCC® 49247
Broth Microdilution 0.12 - 1[1]

Enterococcus faecalis ATCC®

29212
Broth Microdilution 0.06 - 0.5[1]
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The following are detailed methodologies for the two most common methods for determining

ceftobiprole susceptibility: broth microdilution for MIC determination and disk diffusion.

Protocol 1: Broth Microdilution MIC Testing
This method determines the minimum inhibitory concentration (MIC) of ceftobiprole in a liquid

growth medium.[8]

Materials:

Ceftobiprole powder

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial isolates and QC strains

0.5 McFarland turbidity standard

Sterile saline (0.85% NaCl)

Incubator (35 ± 2°C)

Micropipettes and sterile tips

Procedure:

Inoculum Preparation:

From a fresh (18-24 hour) agar plate, select several well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.
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Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵

CFU/mL in each well of the microtiter plate.[8]

Plate Preparation:

Prepare serial twofold dilutions of ceftobiprole in CAMHB in a 96-well microtiter plate.

Inoculation:

Add the standardized bacterial inoculum to each well of the microtiter plate containing the

ceftobiprole dilutions.[8]

Include a growth control well (no antibiotic) and a sterility control well (no inoculum).

Incubation:

Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.[1][8]

MIC Determination:

Following incubation, visually inspect the plates for bacterial growth.

The MIC is the lowest concentration of ceftobiprole that completely inhibits visible growth

of the organism.[8]

Protocol 2: Disk Diffusion (Kirby-Bauer) Testing
This method assesses the susceptibility of a bacterial isolate to ceftobiprole by measuring the

diameter of the zone of growth inhibition around a disk impregnated with the antibiotic.[2]

Materials:

Ceftobiprole disks (30 µg)[2][9]

Mueller-Hinton agar (MHA) plates

Bacterial isolates and QC strains

0.5 McFarland turbidity standard
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Sterile swabs

Incubator (35 ± 2°C)

Calipers or a ruler for measuring zone diameters

Procedure:

Inoculum Preparation:

Prepare a bacterial inoculum in sterile saline with a turbidity equivalent to a 0.5 McFarland

standard, as described for broth microdilution.[1]

Plate Inoculation:

Dip a sterile swab into the standardized inoculum suspension.

Rotate the swab against the side of the tube to remove excess fluid.

Evenly streak the swab over the entire surface of a Mueller-Hinton agar plate to obtain a

confluent lawn of growth.[8]

Allow the agar surface to dry for 3-5 minutes before applying the disk.

Disk Application:

Aseptically apply a ceftobiprole 30 µg disk to the surface of the inoculated agar plate.

Gently press the disk to ensure complete contact with the agar.

Incubation:

Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.[1]

Zone Diameter Measurement:

After incubation, measure the diameter of the zone of complete growth inhibition in

millimeters.
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Interpret the results based on the zone diameter interpretive criteria provided by CLSI or

EUCAST.

Visualizations
Ceftobiprole Susceptibility Testing Workflow
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Caption: Workflow for Ceftobiprole Antimicrobial Susceptibility Testing.
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Mechanism of Ceftobiprole Action and Resistance
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Caption: Ceftobiprole's mechanism of action against susceptible and resistant bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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